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Travoprost-d4 Acid Travoprost-d4 Acid
Brand Name: Vulcanchem
CAS No.: 282550-19-0
VCID: VC0153988
InChI: InChI=1S/C23H29F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-21,27-29H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,20+,21-/m1/s1/i2D2,4D2
SMILES: C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Molecular Formula: C23H29F3O6
Molecular Weight: 462.499

Travoprost-d4 Acid

CAS No.: 282550-19-0

Reference Standards

VCID: VC0153988

Molecular Formula: C23H29F3O6

Molecular Weight: 462.499

Travoprost-d4 Acid - 282550-19-0

CAS No. 282550-19-0
Product Name Travoprost-d4 Acid
Molecular Formula C23H29F3O6
Molecular Weight 462.499
IUPAC Name (Z)-3,3,4,4-tetradeuterio-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoic acid
Standard InChI InChI=1S/C23H29F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-21,27-29H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,20+,21-/m1/s1/i2D2,4D2
Standard InChIKey WWSWYXNVCBLWNZ-YKZAICOVSA-N
SMILES C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Synonyms (5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-butenyl]cyclopentyl]-5-heptenoic-d4 Acid; (+)-Fluprostenol-d4; [1R-[1α(Z),2β(1E,3R*),3α,5α]]-7-[3,5-Dihydroxy-2-[3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-bute
PubChem Compound 131668015
Last Modified Nov 11 2021
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